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Compound of Interest

Compound Name: N-benzylbut-3-en-1-amine

Cat. No.: B100477

An In-Depth Technical Guide to N-benzylbut-3-
en-1l-amine
Abstract

N-benzylbut-3-en-1-amine is a bifunctional secondary amine of significant interest in synthetic
organic chemistry. Possessing both a nucleophilic secondary amine and a reactive terminal
alkene, this molecule serves as a versatile building block for the construction of complex
nitrogen-containing heterocycles and other target molecules relevant to pharmaceutical and
materials science research. This guide provides a comprehensive overview of its core physical
and chemical properties, characteristic spectroscopic signatures, established synthetic
protocols, and essential safety and handling information. The content is structured to provide
researchers, chemists, and drug development professionals with the technical insights required
for its effective application in a laboratory setting.

Compound Identification and Core Structure

N-benzylbut-3-en-1-amine is systematically named under IUPAC nomenclature and is
identified by a unique CAS Registry Number.[1] Its structure features a benzyl group and a but-
3-en-1-yl group attached to a central nitrogen atom.

e |[UPAC Name: N-benzylbut-3-en-1-amine[1]

e CAS Number: 17150-62-8
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e Molecular Formula: Ci11HisN

e Synonyms: N-(3-Butenyl)benzylamine, benzyl(but-3-en-1-yl)amine, N-benzyl-3-
butenylamine[1][2]

Physicochemical Properties

The physicochemical properties of N-benzylbut-3-en-1-amine are summarized below. The
compound is typically supplied as a liquid, ranging from colorless to yellow-brown, and should
be stored under refrigeration in a dry, sealed environment.

Property Value Source

Molecular Weight 161.25 g/mol

) Colorless to Yellow-brown
Physical Form o o
Liquid or Semi-solid

Boiling Point 235.7 °C (at 760 mmHg) [2]
Density 0.917 g/cm3 [2]
Refractive Index 1.515 [2]
Flash Point 98.8 °C [2]
XLogP3 2.6 [1]
Storage Temperature 2-8 °C

Reactivity and Chemical Profile

The chemical behavior of N-benzylbut-3-en-1-amine is dictated by the presence of two key
functional groups: a secondary amine and a terminal alkene. This dual reactivity makes it a
valuable intermediate for a variety of chemical transformations.

e Secondary Amine: The lone pair of electrons on the nitrogen atom imparts nucleophilic and
basic properties.[3] It readily participates in reactions such as alkylation, acylation, and
condensation with carbonyl compounds. As a secondary amine, it can form iminium ions,
which are key intermediates in reactions like the Mannich and Pictet-Spengler reactions.[3]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4366091
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b100477?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4366091
https://www.benchchem.com/product/b100477?utm_src=pdf-body
https://www.masterorganicchemistry.com/2017/09/01/reductive-amination/
https://www.masterorganicchemistry.com/2017/09/01/reductive-amination/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Terminal Alkene: The carbon-carbon double bond is susceptible to electrophilic addition. It
can undergo a wide range of transformations, including hydrogenation, halogenation,
hydroboration-oxidation, epoxidation, and polymerization.

This bifunctional nature allows for tandem or sequential reactions, enabling the rapid
construction of molecular complexity from a single starting material.
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Start: Reagents

in anhydrous DCM at 0°C

Stir for 30 min at 0°C
(Imine Formation)

l

Add NaBH(OAC)3
Warm to RT, Stir 12-18h
(Reduction)

Benzylamine + But-3-enalj

Final Product:
N-benzylbut-3-en-1-amine

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. N-Benzylbut-3-en-1-amine | C11H15N | CID 4366091 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. lookchem.com [lookchem.com]

3. masterorganicchemistry.com [masterorganicchemistry.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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